Cas no 42587-95-1 ((3-Bromopropyl)diphenylsulfonium Tetrafluoroborate)

• Product Name: (3-Bromopropyl)diphenylsulfonium Tetrafluoroborate
• CAS No: 42587-95-1
• MF: C₁₅H₁₆BBrF₄S
• MW: 395.061156272888
• CID: 5522913
• PubChem ID: 134879889
• Update Time: 2023-05-24

(3-Bromopropyl)diphenylsulfonium Tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 42587-95-1
• SY316252
• (3-Bromopropyl)diphenylsulfonium Tetrafluoroborate

• Inchi： 1S/C15H16BrS.BF4/c16-12-7-13-17(14-8-3-1-4-9-14)15-10-5-2-6-11-15;2-1(3,4)5/h1-6,8-11H,7,12-13H2;/q+1;-1
• InChI Key： WZFURCDVULMJIG-UHFFFAOYSA-N
• SMILES： BrCCC[S+](C1C=CC=CC=1)C1C=CC=CC=1.F[B-](F)(F)F

Computed Properties

• Exact Mass: 394.01853g/mol
• Monoisotopic Mass: 394.01853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų